![molecular formula C17H23N3O4 B1219198 1,3-Dimethyl-5-[[(4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanyl)amino]methylidene]-1,3-diazinane-2,4,6-trione](/img/structure/B1219198.png)
1,3-Dimethyl-5-[[(4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanyl)amino]methylidene]-1,3-diazinane-2,4,6-trione
Overview
Description
1,3-dimethyl-5-[[(4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanyl)amino]methylidene]-1,3-diazinane-2,4,6-trione is a monoterpenoid.
Scientific Research Applications
Scientific Research Applications of 1,3-Dimethyl-5-[[(4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanyl)amino]methylidene]-1,3-diazinane-2,4,6-trione
Molecular Modeling and Drug Development
The compound and its derivatives have been extensively studied for their potential as leads in new anticancer drugs. One particular study focused on the three-dimensional structures and chemical shifts of similar compounds using Nuclear Magnetic Resonance (NMR) and corroborated the results with HOMO-LUMO DFT calculations. Further molecular docking and dynamic studies suggested that certain stereoisomers of these compounds may act as DNA intercalators, highlighting their potential in developing new anticancer drugs (Santana et al., 2020).
Reactions and Structural Analysis
The compound's reaction patterns and structural formations have been analyzed in several studies. One study explored the reactions of related compounds with heptane-2,4,6-trione, revealing the formation of various structures through different chemical reactions. These studies not only provide insights into the reactivity of these compounds but also their potential applications in forming complex molecular structures, which could be useful in various fields including material sciences and pharmacology (Bailey et al., 1983), (D'silva & Lopes, 1986).
Synthetic Chemistry and Catalysis
The compound has been involved in studies related to synthetic chemistry, particularly in synthesizing derivatives and analyzing their reactions with dienophiles. These studies contribute valuable knowledge to synthetic methods, potentially offering new pathways for creating complex molecules for various applications (Mironov et al., 2016).
properties
Product Name |
1,3-Dimethyl-5-[[(4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanyl)amino]methylidene]-1,3-diazinane-2,4,6-trione |
|---|---|
Molecular Formula |
C17H23N3O4 |
Molecular Weight |
333.4 g/mol |
IUPAC Name |
6-hydroxy-1,3-dimethyl-5-[(4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanyl)iminomethyl]pyrimidine-2,4-dione |
InChI |
InChI=1S/C17H23N3O4/c1-16(2)10-6-7-17(16,3)12(21)11(10)18-8-9-13(22)19(4)15(24)20(5)14(9)23/h8,10-11,22H,6-7H2,1-5H3 |
InChI Key |
VMNDUMBKKBTULK-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C2CCC1(C(=O)C2N=CC3=C(N(C(=O)N(C3=O)C)C)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
